Trihexyltetradecylammonium bromide
Overview
Description
Trihexyltetradecylammonium bromide, also known as Tetradecyltrihexylammonium bromide, is a chemical compound with the molecular formula C32H68BrN . It has a molecular weight of 546.79 . This compound appears as granules and is solid at room temperature .
Molecular Structure Analysis
The molecular structure of Trihexyltetradecylammonium bromide is represented by the formula C32H68BrN . The compound consists of 32 carbon atoms, 68 hydrogen atoms, 1 bromine atom, and 1 nitrogen atom .Physical And Chemical Properties Analysis
Trihexyltetradecylammonium bromide is a solid substance that appears as granules . It has a molecular weight of 546.79 and a molecular formula of C32H68BrN . It should be stored at room temperature .Scientific Research Applications
Organocatalysis
Trihexyltetradecylammonium bromide is used as an organocatalyst in various chemical reactions . Organocatalysts are small organic molecules that can accelerate chemical reactions. They are often used in the synthesis of complex organic molecules due to their high selectivity and mild reaction conditions .
Phase Transfer Catalyst
Trihexyltetradecylammonium bromide can act as a phase transfer catalyst. Phase transfer catalysts are used to facilitate the migration of a reactant from one phase to another, usually from an aqueous phase into an organic phase. This can increase the rate of reactions by bringing the reactants closer together .
Ion Carrier in Polymer Inclusion Membranes (PIMs)
Trihexyltetradecylammonium bromide is used as an ion carrier in Polymer Inclusion Membranes (PIMs). These membranes are used for the selective extraction of metal ions from aqueous solutions . The ion carrier facilitates the transport of metal ions across the membrane .
Metal Ion Separation
In a specific application of PIMs, Trihexyltetradecylammonium bromide has been used for the separation of iron (III) from nickel (II), cobalt (II), and lithium (I) ions . The research showed that Trihexyltetradecylammonium bromide has a strong selectivity for Fe (III) over Ni (II), Co (II), and Li (I) .
Waste Water Treatment
The ability of Trihexyltetradecylammonium bromide to selectively extract metal ions can be used in the treatment of wastewater. By selectively extracting harmful metal ions, the treated water can be made safe for disposal or even reuse .
Research and Development
Trihexyltetradecylammonium bromide is used in various research and development applications. Its unique properties make it a valuable tool in the development of new materials and processes .
properties
IUPAC Name |
trihexyl(tetradecyl)azanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H68N.BrH/c1-5-9-13-17-18-19-20-21-22-23-24-28-32-33(29-25-14-10-6-2,30-26-15-11-7-3)31-27-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WAADFDOGNWGAHE-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCC[N+](CCCCCC)(CCCCCC)CCCCCC.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H68BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40583382 |
Source
|
| Record name | N,N,N-Trihexyltetradecan-1-aminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40583382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
546.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trihexyltetradecylammonium bromide | |
CAS RN |
950183-48-9 |
Source
|
| Record name | N,N,N-Trihexyltetradecan-1-aminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40583382 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(Dimethylamino)phenyl]quinoxaline-5-carboxylic acid](/img/structure/B1628414.png)
![2-(2H-1,3-benzodioxol-5-yl)-6-nitroimidazo[1,2-a]pyridine](/img/structure/B1628415.png)
![tert-Butyl 4-[(1H-1,2,4-triazol-1-yl)methyl]piperazine-1-carboxylate](/img/structure/B1628416.png)
![2-Benzo[1,3]dioxol-5-ylamino-nicotinic acid](/img/structure/B1628420.png)
